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Introduction

BMS-935177 is a potent and reversible inhibitor of Bruton's Tyrosine Kinase (BTK), a critical

enzyme in the B-cell receptor (BCR) signaling pathway.[1][2][3] These application notes provide

detailed protocols for in vitro assays to characterize the activity of BMS-935177, intended for

researchers, scientists, and drug development professionals.

Mechanism of Action
BMS-935177 acts as a reversible inhibitor of BTK, binding to the ATP binding site.[4] Unlike

irreversible inhibitors, it does not form a covalent bond with the Cys481 residue.[5] BTK is a

member of the TEC family of non-receptor tyrosine kinases and its inhibition disrupts the BCR

signaling cascade, which is crucial for B-cell proliferation, differentiation, and survival.[2]

Quantitative Data Summary
The inhibitory activity of BMS-935177 has been quantified in various enzymatic and cell-based

assays.

Table 1: Enzymatic Activity of BMS-935177 against Various Kinases
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Target Kinase Assay Type IC50 (nM) Selectivity Notes

BTK Cell-free 2.8[1][3], 3[6] ---

TEC Cell-free -
5- to 67-fold less

potent than BTK[1][3]

BMX Cell-free -
5- to 67-fold less

potent than BTK[1][3]

ITK Cell-free -
5- to 67-fold less

potent than BTK[1][3]

TXK Cell-free -
5- to 67-fold less

potent than BTK[1][3]

TRKA Cell-free < 150 -

HER4 Cell-free < 150 -

TRKB Cell-free < 150 -

RET Cell-free < 150 -

SRC Cell-free -
>1100-fold selectivity

over SRC[1]

Table 2: Cellular Activity of BMS-935177
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Assay Cell Type Stimulus Endpoint IC50 (nM)

Calcium Flux
Human Ramos B

cells
Anti-IgG Ca2+ influx 27[1][6]

CD69 Surface

Expression

Human

peripheral B cells

Anti-IgM / Anti-

IgG
CD69 expression -

TNFα Production Human PBMCs
IgG-containing

immune complex
TNFα levels 14[1][6]

BCR-stimulated

CD69 (Whole

Blood)

Human - CD69 expression 550 ± 100[6]

BCR-stimulated

CD69 (Whole

Blood)

Mouse - CD69 expression 2060 ± 240[6]

Experimental Protocols
BTK Enzymatic Assay (Cell-Free)
This protocol is designed to measure the direct inhibitory effect of BMS-935177 on recombinant

human BTK.

Materials:

Human recombinant BTK (1 nM final concentration)

BMS-935177 (dissolved in DMSO, tested at 11 concentrations)

Fluoresceinated peptide substrate (1.5 µM final concentration)

ATP (20 µM final concentration, approximately Km)

Assay Buffer: 20 mM HEPES (pH 7.4), 10 mM MgCl₂, 0.015% Brij 35, 4 mM DTT in 1.6%

DMSO

Termination Buffer: 35 mM EDTA
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384-well V-bottom plates

Microplate reader capable of electrophoretic separation and fluorescence detection (e.g.,

Caliper)

Procedure:

Prepare serial dilutions of BMS-935177 in DMSO.

In a 384-well plate, add BMS-935177, human recombinant BTK, fluoresceinated peptide,

ATP, and assay buffer to a final volume of 30 µL.

Incubate the plate at room temperature for 60 minutes.

Terminate the reaction by adding 45 µL of Termination Buffer to each well.

Analyze the reaction mixture by electrophoretic separation of the fluorescent substrate and

the phosphorylated product.

Calculate the IC50 value by fitting the dose-response curve.

Calcium Flux Assay in Ramos B Cells
This assay assesses the ability of BMS-935177 to inhibit BCR-mediated calcium mobilization in

a human B-cell line.

Materials:

Ramos B cells (human Burkitt's lymphoma cell line)

BMS-935177

Anti-human IgG antibody

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

96-well black, clear-bottom plates
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Fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR)

Procedure:

Culture Ramos B cells to the appropriate density.

Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's

instructions.

Plate the dye-loaded cells in a 96-well plate.

Add BMS-935177 at various concentrations and incubate for 1 hour in the dark.

Measure the baseline fluorescence using the plate reader.

Stimulate the cells by adding anti-human IgG antibody.

Immediately begin kinetic measurement of fluorescence intensity over time.

The increase in fluorescence corresponds to calcium influx. Calculate the IC50 based on the

inhibition of the peak fluorescence signal.[6]

CD69 Surface Expression Assay
This protocol measures the effect of BMS-935177 on the activation-induced expression of the

early B-cell activation marker, CD69.

Materials:

Human peripheral blood mononuclear cells (PBMCs) or isolated peripheral B cells

BMS-935177

Anti-human IgM or anti-human IgG antibodies for stimulation

Anti-human CD19 antibody (to gate B cells)

Anti-human CD69 antibody (fluorescently conjugated)
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Cell culture medium

FACS buffer (e.g., PBS with 1% BSA)

Flow cytometer

Procedure:

Isolate PBMCs or peripheral B cells from healthy donor blood.

Pre-incubate the cells with various concentrations of BMS-935177 for 1-2 hours.

Stimulate the cells with anti-IgM or anti-IgG antibodies for 18-24 hours. Include an

unstimulated control.

As a negative control for pathway specificity, stimulate a separate set of cells with CD40

ligand, as BMS-935177 is not expected to inhibit this pathway.[1][6]

After stimulation, wash the cells with FACS buffer.

Stain the cells with fluorescently conjugated anti-CD19 and anti-CD69 antibodies.

Analyze the samples using a flow cytometer, gating on the CD19-positive B-cell population.

Quantify the percentage of CD69-positive cells or the mean fluorescence intensity of CD69.

Determine the inhibitory effect of BMS-935177 on CD69 expression.

Visualizations
BTK Signaling Pathway and Inhibition by BMS-935177
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Caption: BTK signaling pathway and the inhibitory action of BMS-935177.

Experimental Workflow: BTK Enzymatic Assay
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Caption: Workflow for the cell-free BTK enzymatic inhibition assay.
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Logical Relationship: Assay Cascade for BMS-935177
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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